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Compound of Interest

Compound Name: Copper Fluor-4

Cat. No.: B12386175

Audience: Researchers, scientists, and drug development professionals.

Introduction

Copper Fluor-4 (CF4) is a highly selective and sensitive fluorescent probe for the detection of
monovalent copper ions (Cu*).[1] Based on a rhodol dye scaffold, CF4 exhibits a significant
fluorescence enhancement upon binding to Cu*, making it an invaluable tool for imaging and
guantifying labile copper pools within living cells and organisms.[1][2] Its stability in the
physiological pH range of 6 to 8 and high selectivity over other metal ions like zinc and iron
ensure reliable measurements in complex biological environments.[1][3] This document
provides a detailed protocol for the preparation of Copper Fluor-4 stock solutions and working
concentrations for cell-based assays.

Physicochemical & Spectral Data

Proper preparation begins with understanding the fundamental properties of the reagent. Key
data for Copper Fluor-4 are summarized below.
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Property Value Reference
Molecular Formula C3sHa7F3N202S4 [3]
Molecular Weight 749.05 g/mol [3]

Typical Form Lyophilized Solid Powder [3]
Excitation Wavelength (Ex) ~488 nm [3]
Emission Wavelength (Em) Not specified in search results

Dissociation Constant (Kd for

2.9x 103 M [4]
Cut)

] Anhydrous Dimethyl Sulfoxide
Primary Solvent [3]
(DMSO)

Required Materials

o Copper Fluor-4 (CF4), lyophilized powder
e High-quality, anhydrous Dimethyl Sulfoxide (DMSO)

» Physiological buffer (e.g., Hanks' Balanced Salt Solution (HBSS) or Phosphate-Buffered
Saline (PBS))

e \ortex mixer

e Microcentrifuge

e Pipettes and sterile pipette tips
 Sterile microcentrifuge tubes

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Experimental Workflow Diagram

The following diagram illustrates the overall workflow for preparing Copper Fluor-4 working
solutions from a lyophilized powder.
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Caption: Workflow for preparing Copper Fluor-4 solutions.
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Protocol 1: Preparation of Copper Fluor-4 Stock
Solution (1 mM)

This protocol describes the reconstitution of lyophilized Copper Fluor-4 to create a
concentrated stock solution. It is critical to use high-quality, anhydrous DMSO to prevent
hydrolysis of the probe.[5]

Calculation: To prepare a 1 mM stock solution, the required volume of DMSO is calculated
based on the mass of the Copper Fluor-4 powder.

e Formula: Volume (uL) = [Mass (mg) / Molecular Weight ( g/mol )] * 1,000,000

o Example (for 1 mg of CF4): Volume (uL) =[1 mg/ 749.05 g/mol ] * 1,000,000 = 1335 pL of
DMSO.

Molecular Volume of

Final
Reagent Weight (g/mol  Mass Anhydrous .
Concentration
) DMSO
Copper Fluor-4 749.05 1 mg ~1335 pL 1mM
Copper Fluor-4 749.05 5mg ~6675 puL 1mM

Procedure:

 Allow the vial of lyophilized Copper Fluor-4 to equilibrate to room temperature before
opening to prevent condensation.

« Briefly centrifuge the vial to ensure all the powder is at the bottom.
e Add the calculated volume of anhydrous DMSO to the vial.

o Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.
Sonication may be used to aid dissolution.[3]

o Storage: Aliquot the stock solution into smaller, single-use volumes in tightly sealed, light-
protected tubes. Store at -20°C for up to one month or at -80°C for up to six months.[4]
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Always protect from light.[3][4]

Protocol 2: Preparation of Copper Fluor-4 Working
Solution

The stock solution must be diluted in a physiological buffer to the final working concentration
immediately before use. The optimal concentration can vary by cell type and experimental
conditions and should be determined empirically.

Recommended Concentrations: The working concentration of Copper Fluor-4 can range from
0.8 uM to 10 uM depending on the application.[4]

. Recommended )
o Cell/lOrganism . Incubation
Application Working . Reference
Type ) Time
Concentration

Neuronal Copper  PC-12-derived

) 0.8 uM 10 minutes [4]
Imaging neurons
Live Organism Zebrafish

) 2 uM 24 hours [4]
Imaging embryos
Live Organism C. elegans

) 10 uM 3 hours [4]
Imaging (worms)

Procedure:

Thaw a single-use aliquot of the 1 mM Copper Fluor-4 stock solution to room temperature.

 Dilute the stock solution into the desired physiological buffer (e.g., HBSS) to achieve the final
working concentration.

o Example for 1 mL of 2 uM solution: Add 2 puL of 1 mM stock solution to 998 uL of buffer.
» Vortex the working solution gently to ensure it is thoroughly mixed.

e The working solution is now ready for loading into cells. This solution should be used
immediately and protected from light.[6]
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» Remove the culture medium from the cells and replace it with the Copper Fluor-4 working
solution.

 Incubate the cells for the empirically determined time and temperature (e.g., 10-60 minutes
at 37°C), protected from light.[7]

 After incubation, wash the cells with indicator-free buffer to remove excess probe before
imaging.

Important Considerations

o Hydrolysis: Acetoxymethyl (AM) ester probes like CF4 are susceptible to hydrolysis.[5]
Always use anhydrous DMSO for stock solutions and prepare working solutions immediately
before use.[6][8]

 Light Sensitivity: Copper Fluor-4 is light-sensitive.[3] All steps, from storage to incubation,
should be performed with minimal light exposure.

o Cell Loading: For some cell types, the non-ionic detergent Pluronic® F-127 can be used at a
final concentration of ~0.02-0.04% to improve the dispersion and loading of AM esters.[6][9]

e Anion Transporters: Some cells actively extrude the de-esterified probe. The addition of
probenecid (1-2.5 mM) to the loading buffer can help to reduce this leakage.[8]

» Cytotoxicity: To minimize potential cytotoxicity, use the lowest effective concentration of the
probe that provides an adequate signal-to-noise ratio.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-working-concentrations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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